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Compound of Interest

Compound Name:
N-(3-methoxy-2-

methylphenyl)acetamide

CAS No.: 50868-74-1

Cat. No.: B113478

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(3-methoxy-2-
methylphenyl)acetamide, a substituted aromatic amide of interest in chemical synthesis and

potential pharmaceutical applications. This document will detail its chemical properties, a

validated synthesis protocol, analytical characterization methods, and a discussion of its

structural context, providing a foundational resource for researchers.

Core Molecular Attributes
N-(3-methoxy-2-methylphenyl)acetamide is a derivative of acetamide and 3-methoxy-2-

methylaniline. Its core structure consists of an acetamide group linked to a phenyl ring, which is

substituted with both a methoxy and a methyl group at the 3- and 2-positions, respectively.

Chemical Structure and Properties
The fundamental properties of N-(3-methoxy-2-methylphenyl)acetamide are summarized in

the table below. The molecular weight is a critical parameter for any experimental work, directly
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impacting reagent stoichiometry and analytical interpretations.

Property Value Source

Molecular Formula C₁₀H₁₃NO₂ Calculated

Molecular Weight 179.22 g/mol [1]

IUPAC Name
N-(3-methoxy-2-

methylphenyl)acetamide

The molecular weight is derived from its chemical formula, C₁₀H₁₃NO₂, which is consistent for

all isomers with this formula, including the 4-methoxy-2-methylphenyl isomer[1].

Diagram of the Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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